4-(2-Fluoroethyl)piperidine hydrochloride
Overview
Description
4-(2-Fluoroethyl)piperidine hydrochloride, also known as FEP, is a synthetic organic compound with the chemical formula C7H15FN. It has a molecular weight of 167.65 .
Molecular Structure Analysis
The InChI code for 4-(2-Fluoroethyl)piperidine hydrochloride is 1S/C7H14FN.ClH/c8-4-1-7-2-5-9-6-3-7;/h7,9H,1-6H2;1H .Physical And Chemical Properties Analysis
4-(2-Fluoroethyl)piperidine hydrochloride is a solid .Scientific Research Applications
Pharmacology
4-(2-Fluoroethyl)piperidine hydrochloride: is utilized in pharmacological research due to its structural relevance to piperidine, a core element in many pharmaceuticals. It has been explored for its potential in creating new therapeutic agents, particularly in the realm of neurological and psychological disorders . Its ability to cross the blood-brain barrier makes it a candidate for designing drugs targeting central nervous system ailments.
Organic Synthesis
In organic chemistry, this compound serves as a versatile building block. It’s used in the synthesis of complex organic molecules, including piperidine derivatives that are prevalent in many drugs . Its fluorinated ethyl group can be a crucial moiety in the development of new organic reactions and methodologies.
Medicinal Chemistry
The compound’s role in medicinal chemistry is significant, especially in drug design . It can be used to modify pharmacokinetic properties of drug candidates, such as their metabolic stability and ability to engage with biological targets . Its incorporation into molecules can lead to the development of drugs with improved efficacy and safety profiles.
Chemical Research
4-(2-Fluoroethyl)piperidine hydrochloride: is also important in chemical research, where it’s used to study reaction mechanisms and synthetic pathways . Researchers can use it to investigate the effects of fluorine atoms on chemical reactivity and stability, providing insights into the design of fluorine-containing pharmaceuticals.
Biochemistry
In biochemistry, the compound finds applications in studying enzyme interactions and metabolic pathways . It can act as a mimic or inhibitor of natural substrates in enzymatic reactions, helping to elucidate the biochemical processes within living organisms.
Analytical Chemistry
Lastly, in analytical chemistry, 4-(2-Fluoroethyl)piperidine hydrochloride can be used as a standard or reagent in various analytical techniques. Its well-defined structure and properties make it suitable for calibration and method development in chromatography and spectroscopy .
properties
IUPAC Name |
4-(2-fluoroethyl)piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14FN.ClH/c8-4-1-7-2-5-9-6-3-7;/h7,9H,1-6H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSIYTVGVMNMDHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CCF.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Fluoroethyl)piperidine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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